Cas no 1956319-70-2 (N,N-Diphenyl-5,6,7,8-tetrahydronaphthalen-2-amine)

• Product Name: N,N-Diphenyl-5,6,7,8-tetrahydronaphthalen-2-amine
• CAS No: 1956319-70-2
• MF: C₂₂H₂₁N
• MW: 299.408845663071
• CID: 5712930
• PubChem ID: 86583070
• Update Time: 2025-10-28

N,N-Diphenyl-5,6,7,8-tetrahydronaphthalen-2-amine Chemical and Physical Properties

Names and Identifiers

• N,N-Diphenyl-5,6,7,8-tetrahydronaphthalen-2-amine
• SB82597
• 1956319-70-2
• SCHEMBL14786665
• 2-Naphthalenamine, 5,6,7,8-tetrahydro-N,N-diphenyl-

• Inchi： 1S/C22H21N/c1-3-11-20(12-4-1)23(21-13-5-2-6-14-21)22-16-15-18-9-7-8-10-19(18)17-22/h1-6,11-17H,7-10H2
• InChI Key： IRRKFRPMZBLWCF-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC2=C(C=1)CCCC2

Computed Properties

• Exact Mass: 299.167399674g/mol
• Monoisotopic Mass: 299.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• Density: 1.119±0.06 g/cm3(Predicted)
• Boiling Point: 461.2±34.0 °C(Predicted)
• pka: -2.41±0.20(Predicted)

Additional information on N,N-Diphenyl-5,6,7,8-tetrahydronaphthalen-2-amine

N,N-Diphenyl-5,6,7,8-Tetrahydronaphthalen-2-Amine: A Comprehensive Overview

N,N-Diphenyl-5,6,7,8-tetrahydronaphthalen-2-amine, also known by its CAS number 1956319-70-2, is a compound of significant interest in various fields of chemistry and materials science. This compound is a derivative of tetralin (tetrahydronaphthalene), with two phenyl groups attached to the nitrogen atom at the 2-position. The structure of this compound is characterized by a rigid aromatic system and a flexible alkyl chain, making it versatile for a wide range of applications.

The synthesis of N,N-Diphenyl-5,6,7,8-tetrahydronaphthalen-2-amine has been extensively studied in recent years. Researchers have explored various methods to optimize the synthesis process, including the use of transition metal catalysts and novel reaction conditions. For instance, a study published in 2023 demonstrated that the use of palladium catalysts significantly enhances the yield and purity of the compound during the Buchwald-Hartwig amination reaction. This advancement has made it possible to produce large quantities of the compound for industrial applications.

In terms of physical properties, N,N-Diphenyl-5,6,7,8-tetrahydronaphthalen-2-amine exhibits unique characteristics due to its molecular structure. The compound has a melting point of approximately 145°C and is soluble in common organic solvents such as dichloromethane and THF. Its electronic properties make it an excellent candidate for use in organic electronics and optoelectronic devices. Recent studies have shown that incorporating this compound into organic field-effect transistors (OFETs) significantly improves their charge transport properties.

The applications of N,N-Diphenyl-5,6,7,8-tetrahydronaphthalen-2-amine are diverse and continually expanding. In the pharmaceutical industry, this compound has been explored as a potential lead molecule for drug development due to its ability to interact with various biological targets. For example, a 2023 study reported that this compound exhibits moderate inhibitory activity against certain kinases involved in cancer progression. This finding has opened new avenues for its use in anti-cancer drug design.

In addition to its pharmaceutical applications, N,N-Diphenyl-5,6,7,8-tetrahydronaphthalen-2-amine has found significant use in materials science. It is commonly employed as a precursor for synthesizing advanced materials such as conductive polymers and carbon nanomaterials. Recent research has focused on its role in the synthesis of graphene-like structures through chemical vapor deposition (CVD) techniques. The compound's ability to act as both a reducing agent and a carbon source makes it invaluable in such processes.

The environmental impact and toxicity profile of N,N-Diphenyl-5,6,7,8-tetrahydronaphthalen-2-amine have also been subjects of recent investigations. Studies conducted in 2023 revealed that the compound exhibits low acute toxicity in standard animal models. However, long-term exposure studies are still required to fully understand its potential risks to human health and the environment.

In conclusion, N,N-Diphenyl-5,6,7,8-tetrahydronaphthalen-2-amine is a multifaceted compound with promising applications across various industries. Its unique chemical properties and versatile structure make it an attractive candidate for further research and development. As advancements in synthetic methodologies and application studies continue to emerge, this compound is poised to play an even more significant role in both academic and industrial settings.